N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N,N-diethyl-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
• InChI: InChI=1S/C19H20N4O3/c1-4-22(5-2)16-11-10-15(12-17(16)23(24)25)19-20-18(21-26-19)14-8-6-13(3)7-9-14/h6-12H,4-5H2,1-3H3
• InChI Key: HUNFRKZWQMGKTM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)C)[N+](=O)[O-]
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline, also known as DETANO, is a compound that has been widely used in scientific research. It is a nitric oxide (NO) donor, which means that it can release NO in a controlled manner. NO is an important signaling molecule in the body, and its release can have various effects on different physiological processes.

Scientific Research Applications

N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline has been used in various scientific research applications. One of its main applications is in the study of NO signaling pathways. NO has been shown to play a role in various physiological processes, such as vasodilation, neurotransmission, and immune response. This compound can be used to study the effects of NO on these processes in a controlled manner.

Mechanism of Action

N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline releases NO in a controlled manner through a process called photolysis. When exposed to light, the nitro group in this compound undergoes a chemical reaction that releases NO. This process can be controlled by adjusting the intensity and duration of the light exposure.
Biochemical and Physiological Effects:
The release of NO by this compound can have various biochemical and physiological effects. NO is involved in the regulation of blood pressure, immune response, and neurotransmission. This compound has been shown to induce vasodilation, reduce platelet aggregation, and modulate immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline in lab experiments is that it allows for the controlled release of NO. This can be useful in studying the effects of NO on different physiological processes. However, one limitation of using this compound is that its release of NO is dependent on light exposure. This can make it difficult to control the timing and duration of NO release.

Future Directions

There are several future directions for research on N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline. One area of research is the development of new NO donors that can release NO in a more controlled manner. Another area of research is the study of the effects of NO on different physiological processes, such as inflammation and oxidative stress. Additionally, there is a need for further research on the use of NO donors in the treatment of various diseases, such as cardiovascular disease and cancer.
Conclusion:
In conclusion, this compound is a compound that has been widely used in scientific research. It is a nitric oxide donor that can release NO in a controlled manner. This compound has been used to study the effects of NO on various physiological processes and has shown potential for use in the treatment of various diseases. While there are limitations to its use, further research on this compound and other NO donors can lead to a better understanding of the role of NO in the body and the development of new treatments for diseases.

Synthesis Methods

The synthesis of N,N-diethyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline involves several steps. First, 3-(p-tolyl)-1,2,4-oxadiazole-5-carboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with N,N-diethylaniline to form the corresponding amide. Finally, the nitro group is introduced using a nitration reaction. The final product is then purified using column chromatography.